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Compound of Interest

Compound Name: YH-306

Cat. No.: B15619820 Get Quote

For researchers and professionals in drug development, the responsible management of

chemical substances is paramount. This guide provides essential, step-by-step procedures for

the proper disposal of YH-306, ensuring the safety of laboratory personnel and adherence to

environmental regulations.

Immediate Safety and Handling Protocols
Before initiating any disposal procedures for YH-306, it is crucial to consult the product's

specific Safety Data Sheet (SDS) and adhere to all institutional and local safety guidelines.

While a specific SDS for YH-306 was not located, the following general precautions for

handling similar chemical compounds should be strictly followed.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side shields or chemical safety goggles.[1][2]

Hand Protection: Wear appropriate chemical-resistant gloves.[1]

Skin Protection: Wear a lab coat or other protective clothing to prevent skin contact.[1]

Respiratory Protection: Use in a well-ventilated area. If inhalation risks exist, an appropriate

respirator should be worn.[2][3]

Handling:
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Avoid contact with skin and eyes.[4]

Do not ingest.[3]

Wash hands thoroughly after handling.[5][6]

Keep containers tightly closed when not in use.[4]

Chemical and Physical Properties of YH-306
Understanding the properties of YH-306 is the first step in ensuring its safe handling and

disposal.

Property Value

Chemical Name
1,3-Isobenzofurandione, 3a,4,7,7a-tetrahydro-5-

methyl-4-(3-methyl-2-buten-1-yl)-

CAS Number 16726-03-7

Molecular Formula C14H18O3

Molecular Weight 234.29 g/mol

GHS Classification Warning: Harmful if swallowed.[7]

Step-by-Step Disposal Procedure for YH-306
The disposal of YH-306 must be managed as hazardous waste in accordance with local,

regional, and national regulations.[5][6]

Waste Identification and Segregation:

YH-306 waste is classified as hazardous.[7]

Do not mix with other waste streams unless explicitly permitted by your institution's

Environmental Health and Safety (EHS) department.

Containerization:
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Use only approved, leak-proof, and chemically compatible hazardous waste containers.[8]

Ensure containers are securely closed at all times, except when adding waste.[8]

Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name:

"YH-306 (1,3-Isobenzofurandione, 3a,4,7,7a-tetrahydro-5-methyl-4-(3-methyl-2-buten-1-

yl)-)".[8]

Include the date of accumulation and any other information required by your institution.

Storage:

Store the sealed and labeled container in a designated, well-ventilated, and secure

hazardous waste accumulation area.

Store away from incompatible materials, such as acids and oxidizing agents.

Spill Management:

In the event of a spill, evacuate the area and ensure proper ventilation.[5][6]

Contain the spill using an inert absorbent material (e.g., vermiculite, sand).[5][6]

Collect the absorbed material into a designated hazardous waste container.[5][6]

Clean the spill area thoroughly.

Final Disposal:

Arrange for pickup and disposal by a licensed hazardous waste disposal contractor.[3]

Follow all institutional procedures for requesting a waste pickup.

Disposal Workflow Diagram
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YH-306 Disposal Workflow
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Caption: Workflow for the safe disposal of YH-306.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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